4-[2-(2-Propoxyethoxy)ethyl]piperidine hydrochloride

Specification

• CAS No.: 1220028-36-3
• Molecular Formula: C12H26ClNO2
• Molecular Weight: 251.79 g/mol
• IUPAC Name: 4-[2-(2-propoxyethoxy)ethyl]piperidine;hydrochloride
• Standard InChI: InChI=1S/C12H25NO2.ClH/c1-2-8-14-10-11-15-9-5-12-3-6-13-7-4-12;/h12-13H,2-11H2,1H3;1H
• Standard InChI Key: LEWNVFCTVMIGLU-UHFFFAOYSA-N
• SMILES: CCCOCCOCCC1CCNCC1.Cl
• Canonical SMILES: CCCOCCOCCC1CCNCC1.Cl

Introduction

Chemical Identity and Nomenclature

4-[2-(2-Propoxyethoxy)ethyl]piperidine hydrochloride is an organic compound belonging to the piperidine family, characterized by a piperidine ring substituted at the 4-position with a 2-(2-propoxyethoxy)ethyl chain and exists as a hydrochloride salt. The compound is definitively identified through multiple standardized chemical identifiers as detailed below:

Parameter	Identifier
CAS Number	1220028-36-3
Molecular Formula	C₁₂H₂₆ClNO₂
IUPAC Name	4-[2-(2-propoxyethoxy)ethyl]piperidine;hydrochloride
PubChem CID	56830020
InChI	InChI=1S/C12H25NO2.ClH/c1-2-8-14-10-11-15-9-5-12-3-6-13-7-4-12;/h12-13H,2-11H2,1H3;1H
InChIKey	LEWNVFCTVMIGLU-UHFFFAOYSA-N
SMILES	CCCOCCOCCC1CCNCC1.Cl

The compound is derived from the parent structure 4-[2-(2-Propoxyethoxy)ethyl]piperidine (CID 56830021) through salt formation with hydrogen chloride.

Physical and Chemical Properties

The physicochemical profile of 4-[2-(2-Propoxyethoxy)ethyl]piperidine hydrochloride provides critical information for its handling, storage, and application in research settings:

Property	Value
Molecular Weight	251.79 g/mol
Physical State	Solid
Minimum Purity	95% (commercial specification)
Solubility	Likely soluble in water and polar organic solvents
Storage Recommendation	Cool, dry place
Transport Classification	Not classified as hazardous material

These properties are derived from analytical data and commercial specifications for research-grade material.

Structural Characteristics

The molecular structure of 4-[2-(2-Propoxyethoxy)ethyl]piperidine hydrochloride features several key structural elements:

• A six-membered piperidine heterocyclic ring with a protonated nitrogen atom

• A 2-(2-propoxyethoxy)ethyl substituent at the 4-position of the piperidine ring

• A chloride counterion associated with the protonated nitrogen

The compound contains two ether linkages within its side chain, giving it a distinctive linear structure with potential for hydrogen bonding interactions. The piperidine ring adopts a chair conformation, with the substituent likely in an equatorial position to minimize steric interactions.

Related Compounds and Structural Analogs

Several structurally related compounds provide valuable context for understanding 4-[2-(2-Propoxyethoxy)ethyl]piperidine hydrochloride:

Compound	CAS Number	Molecular Formula	Relationship
4-(2-Methoxyethoxy)piperidine hydrochloride	550369-96-5	C₈H₁₈ClNO₂	Shorter ether chain
2-(2-Piperidinyl)ethyl propyl ether hydrochloride	1185297-65-7	C₁₀H₂₂ClNO	Different piperidine substitution pattern
4-[2-(4-Propylphenoxy)ethyl]piperidine hydrochloride	1219982-29-2	C₁₆H₂₆ClNO	Contains phenoxy rather than aliphatic ether
3-[2-(2-Propoxyethoxy)ethyl]piperidine hydrochloride	1219981-19-7	C₁₂H₂₆ClNO₂	3-position isomer
4-(2-Propoxyethoxy)piperidine hydrochloride	1220037-06-8	C₁₀H₂₂ClNO₂	Shorter chain analog

These analogs may exhibit similar physical properties and potentially related chemical behaviors, providing additional context for understanding the target compound.